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Compound Focus: Carzenide

Cat. No.: S002764

Carzenide is a benzenesulfonamide derivative that functions as a strong, competitive inhibitor of
Carbonic Anhydrase II (CAII) [1]. It is also identified as the primary circulating metabolite of the drug

Mafenide in plasma and is used in research concerning epilepsy and cervical cancer [1].

CAS No.: 138-41-0 [1] [2]

Molecular Formula: C7TH7NOA4S [1] [2]

Molecular Weight: 201.20 g/mol [1] [2]

SMILES: 0=C(0)C1=CC=C(S(=0) (N)=0)C=C1 [1] [2]

Key Physicochemical & Pharmacokinetic Data

The table below summarizes quantitative data crucial for planning your experiments, including solubility,

druglikeness properties, and pharmacokinetic predictions [2].

Property Category Parameter Value / Prediction
Physicochemical Topological Polar Surface Area (TPSA) 105.84 A2 [2]
Properties

Number of Hydrogen Bond Donors 2[2]

Number of Hydrogen Bond Acceptors 512]
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Property Category

Water Solubility

Pharmacokinetics

Druglikeness

Parameter

Consensus Log P (Lipophilicity)

Log S (ESOL)

Solubility (ESOL)

Solubility Class
Gl Absorption

BBB Permeant
P-gp Substrate

CYP Inhibitor (1A2, 2C9, 2C19, 2D,
3A4)

Skin Permeation (Log Kp)

Lipinski's Rule

Experimental Handling & Protocols

Reconstitution and Storage

Value | Prediction

0.22 [2]

-1.61[2]

4.92 mg/mL; 0.0244 mol/L
[2]

Very soluble [2]

High [2]

No [2]

No [2]

No [2]

-7.17 cm/s [2]

Yes; 0 violations [2]

e Solubility: Carzenide is soluble in DMSO. A typical stock solution concentration is 100 mg/mL in

DMSO [1].

¢ Storage of Stock Solution:
o -80°C: 2 years
o -20°C: 1 year [1]
e Storage of Solid Form:
o -20°C: 3 years
o 4°C: 2 years [1]
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In Vitro CAIl Inhibition Assay

This is a core activity of Carzenide. While a specific protocol for Carzenide itself was not detailed, the

methodology is standard for evaluating sulfonamide-based CA inhibitors [3] [4].

¢ Principle: The assay measures the inhibition of CO2 hydration activity by CAll using a stopped-flow
instrument [4].

e Enzyme Preparation: Purified human CAIl (hCAl) is reconstituted in a suitable buffer.

¢ Inhibitor Preparation: Prepare a dilution series of Carzenide in assay buffer. Due to its solubility in
DMSO, ensure the final concentration of DMSO in the assay is constant and low (e.g., <1%) to avoid
solvent effects.

¢ Assay Execution: Pre-incubate the enzyme with the inhibitor for a set period. The reaction is initiated
by rapidly mixing the enzyme-inhibitor solution with a CO2z-saturated buffer in the stopped-flow
apparatus. The change in pH, often monitored with a indicator like phenol red, is measured kinetically.

e Data Analysis: The inhibition constant (Ki) is determined from the dose-dependent decrease in
enzymatic activity. Carzenide has been shown to render a fluorescence signal negligible in HelLa
cells at 100 uM, indicating potent cellular activity [1].

Frequently Asked Questions

Based on the available data, here are answers to potential technical questions.

Q1: What is the primary mechanism of action of Carzenide? Carzenide acts as a strong competitive
inhibitor of Carbonic Anhydrase II (CAII) [1]. It binds to the active site of the enzyme, which contains a

zinc ion, thereby inhibiting its catalytic activity in hydrating carbon dioxide [3] [4].

Q2: How should I store Carzenide to ensure its stability? For long-term stability:

e Solid powder: Store at -20°C, where it is stable for at least 3 years [1].
¢ Stock solutions in DMSO: Store at -80°C for up to 2 years or -20°C for 1 year. Always use newly
opened, anhydrous DMSO to prepare stock solutions, as the compound is hygroscopic [1].

Q3: The solubility of my Carzenide solution seems low. What can I do? Carzenide has good solubility in

DMSO (up to 100 mg/mL). If you encounter issues:

e Ensure you are using fresh, dry DMSO.
¢ Brief sonication can help dissolve the compound completely [1].
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e The calculated water solubility is about 4.92 mg/mL, which is sufficient for many biological assays.
For aqueous buffers, you may need to first prepare a DMSO stock and then dilute it, keeping the final
DMSO concentration compatible with your experimental system [2].

Q4: Can Carzenide be used in cell-based assays? Yes. Research indicates that pretreatment with 100 pM
Carzenide for 2 hours was effective in HeLa cells, significantly reducing a CA-associated fluorescence
signal [1]. Always determine the optimal concentration and treatment time for your specific cell line and

assay conditions.

Experimental Workflow & Mechanism of Action

The following diagram illustrates the logical workflow for a typical in vitro experiment to assess CAII

inhibition, from compound preparation to data analysis.
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Carzenide CAII Inhibition Assay Workflow
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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